![molecular formula C14H15N3OS B11357730 2-[(2,6-dimethylpyrimidin-4-yl)sulfanyl]-N-phenylacetamide](/img/structure/B11357730.png)
2-[(2,6-dimethylpyrimidin-4-yl)sulfanyl]-N-phenylacetamide
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Overview
Description
2-[(2,6-dimethylpyrimidin-4-yl)sulfanyl]-N-phenylacetamide is a chemical compound with a unique structure that combines a pyrimidine ring with a phenylacetamide group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[(2,6-dimethylpyrimidin-4-yl)sulfanyl]-N-phenylacetamide typically involves the reaction of 2,6-dimethylpyrimidine-4-thiol with N-phenylacetamide under specific conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as ethanol. The mixture is heated to reflux for several hours to ensure complete reaction.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired purity of the final product.
Chemical Reactions Analysis
Types of Reactions
2-[(2,6-dimethylpyrimidin-4-yl)sulfanyl]-N-phenylacetamide can undergo various chemical reactions, including:
Oxidation: The sulfur atom in the compound can be oxidized to form sulfoxides or sulfones.
Reduction: The compound can be reduced to form thiols or amines.
Substitution: The pyrimidine ring can undergo substitution reactions with various electrophiles or nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.
Major Products Formed
Oxidation: Sulfoxides and sulfones.
Reduction: Thiols and amines.
Substitution: Various substituted pyrimidine derivatives.
Scientific Research Applications
2-[(2,6-dimethylpyrimidin-4-yl)sulfanyl]-N-phenylacetamide has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential biological activities, including antimicrobial and antiviral properties.
Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of infectious diseases.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 2-[(2,6-dimethylpyrimidin-4-yl)sulfanyl]-N-phenylacetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
- 2-[(2,6-dimethylpyrimidin-4-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide
- Ethyl 2-{2-[(2,6-dimethylpyrimidin-4-yl)sulfanyl]acetamido}benzoate
- 2-[(2,6-dimethylpyrimidin-4-yl)sulfanyl]-N-(4-ethoxyphenyl)propanamide
Uniqueness
2-[(2,6-dimethylpyrimidin-4-yl)sulfanyl]-N-phenylacetamide is unique due to its specific combination of a pyrimidine ring and a phenylacetamide group. This structure imparts distinct chemical and biological properties, making it a valuable compound for various applications.
Properties
Molecular Formula |
C14H15N3OS |
---|---|
Molecular Weight |
273.36 g/mol |
IUPAC Name |
2-(2,6-dimethylpyrimidin-4-yl)sulfanyl-N-phenylacetamide |
InChI |
InChI=1S/C14H15N3OS/c1-10-8-14(16-11(2)15-10)19-9-13(18)17-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3,(H,17,18) |
InChI Key |
WYWUZVXNFJIOET-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NC(=N1)C)SCC(=O)NC2=CC=CC=C2 |
Origin of Product |
United States |
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